Cas no 1804790-67-7 (6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804790-67-7
• MF: C₈H₈F₃N₃O₄
• MW: 267.16203212738
• CID: 4839058
• Update Time: 2025-06-11

6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O4/c1-17-5-2-4(3-12)13-7(14(15)16)6(5)18-8(9,10)11/h2H,3,12H2,1H3
• InChI Key： IQANZESGGZQGBG-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])N=C(CN)C=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Additional information on 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804790-67-7)

6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804790-67-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple functional groups, including an amino methyl group, a methoxy group, a nitro group, and a trifluoromethoxy group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The structural features of 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine contribute to its unique chemical properties and reactivity. The amino methyl group (-NHCH₂-) introduces a nucleophilic center, facilitating nucleophilic substitution reactions, while the methoxy group (-OCH₃) can participate in etherification reactions. The nitro group (-NO₂) is known for its oxidizing properties and can be reduced to an amine, altering the compound's electronic characteristics. Additionally, the trifluoromethoxy group (-OCH₂CF₃) enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design. These characteristics collectively make the compound a valuable building block for synthesizing more complex molecules with desired pharmacological profiles.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring these compounds for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The nitro and amino functional groups in 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine are particularly noteworthy, as they have been shown to modulate enzyme activity and interfere with pathogenic mechanisms. For instance, nitroaromatic compounds have demonstrated efficacy in inducing apoptosis in cancer cells by generating reactive oxygen species that damage DNA. Similarly, amino groups are crucial for protein-protein interactions and can be targeted to develop inhibitors or agonists.

The methoxy and trifluoromethoxy groups further enhance the compound's potential as a pharmacophore. The methoxy group can serve as a hydrogen bond acceptor or donor, influencing binding affinity to biological targets. On the other hand, the trifluoromethoxy group is known for its ability to improve pharmacokinetic properties such as solubility and bioavailability. These features make 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine a promising candidate for further investigation in drug discovery pipelines.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic pathways and enhance drug efficacy. The trifluoromethoxy group in this compound is particularly interesting because it can influence both the electronic properties of the molecule and its interaction with biological targets. For example, fluorine atoms can increase metabolic stability by resisting enzymatic degradation, thereby prolonging the half-life of drugs. Additionally, fluorine substitution can alter lipophilicity, which is critical for drug absorption and distribution within the body.

Moreover, the combination of different functional groups in 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine allows for diverse synthetic modifications. Researchers can exploit these reactive sites to introduce additional functional groups or linkages, creating novel derivatives with tailored properties. This flexibility makes the compound an invaluable tool in synthetic organic chemistry and drug development. For instance, the amino methyl group can be coupled with carboxylic acids or activated esters via amide bond formation, while the nitro group can be reduced to an amine using catalytic hydrogenation or chemical reducing agents.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate drug discovery processes. Virtual screening and molecular docking techniques have enabled researchers to predict binding affinities and interactions between 6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine and target proteins with high accuracy. These computational approaches complement experimental efforts by providing rapid insights into potential drug candidates before they are synthesized and tested in vitro or in vivo.

In conclusion,6-(Aminomethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804790-67-7) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing exploration of pyridine derivatives continues to yield promising results, underscoring the importance of this class of compounds in modern medicine.